2-[(2,6-Dibromo-4-methylphenyl)amino]-N'-[(E)-[4-(dimethylamino)phenyl]methylidene]acetohydrazide

• Molecular Formula: C18H20Br2N4O
• Molecular Weight: 468.2 g/mol
• IUPAC Name: 2-(2,6-dibromo-4-methylanilino)-N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]acetamide
• InChI: InChI=1S/C18H20Br2N4O/c1-12-8-15(19)18(16(20)9-12)21-11-17(25)23-22-10-13-4-6-14(7-5-13)24(2)3/h4-10,21H,11H2,1-3H3,(H,23,25)/b22-10+
• InChI Key: CEJSFOWIYMJIGQ-LSHDLFTRSA-N
• Isomeric SMILES: CC1=CC(=C(C(=C1)Br)NCC(=O)N/N=C/C2=CC=C(C=C2)N(C)C)Br
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)NCC(=O)NN=CC2=CC=C(C=C2)N(C)C)Br

Description

2-[(2,6-Dibromo-4-methylphenyl)amino]-N’-[(E)-[4-(dimethylamino)phenyl]methylidene]acetohydrazide is a complex organic compound with the molecular formula C17H18Br2N4O. It is primarily used in research settings and has applications in various scientific fields, including chemistry, biology, and medicine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,6-Dibromo-4-methylphenyl)amino]-N’-[(E)-[4-(dimethylamino)phenyl]methylidene]acetohydrazide typically involves multiple steps. One common method includes the reaction of 2,6-dibromo-4-methylaniline with acetohydrazide under controlled conditions. The reaction is often carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

2-[(2,6-Dibromo-4-methylphenyl)amino]-N’-[(E)-[4-(dimethylamino)phenyl]methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions often involve specific temperatures, pressures, and solvents to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a compound with additional oxygen atoms, while reduction may result in a compound with additional hydrogen atoms .

Scientific Research Applications

2-[(2,6-Dibromo-4-methylphenyl)amino]-N’-[(E)-[4-(dimethylamino)phenyl]methylidene]acetohydrazide has several scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(2,6-Dibromo-4-methylphenyl)amino]-N’-[(E)-[4-(dimethylamino)phenyl]methylidene]acetohydrazide involves its interaction with specific molecular targets. These interactions can affect various pathways and processes within cells, leading to the compound’s observed effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

Similar Compounds

• 2-[(2,6-Dibromo-4-methylphenyl)amino]acetohydrazide
• 2,6-Dibromo-4-methylphenylamine
• 4-(Dimethylamino)benzaldehyde

Uniqueness

What sets 2-[(2,6-Dibromo-4-methylphenyl)amino]-N’-[(E)-[4-(dimethylamino)phenyl]methylidene]acetohydrazide apart from similar compounds is its unique combination of functional groups, which allows it to participate in a wide range of chemical reactions and makes it useful in various research applications .